5-bromo-1-ethyl-3-(trifluoromethyl)pyridin-2(1H)-one

• Molecular Formula: C8H7BrF3NO
• Molecular Weight: 270.05 g/mol
• IUPAC Name: 5-bromo-1-ethyl-3-(trifluoromethyl)pyridin-2-one
• InChI: InChI=1S/C8H7BrF3NO/c1-2-13-4-5(9)3-6(7(13)14)8(10,11)12/h3-4H,2H2,1H3
• InChI Key: GNAQAXVAQKNSRL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=C(C1=O)C(F)(F)F)Br

Description

5-bromo-1-ethyl-3-(trifluoromethyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C8H7BrF3NO and its molecular weight is 270.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round bottom flask equipped with a stir bar and purged with nitrogen was added 5-bromo-3-(trifluoromethyl)pyridin-2-ol (1.0 equiv.), potassium carbonate (2.0 equiv.) and DMF (0.2 M). The mixture was stirred at room temperature and iodoethane (1.2 equiv.) was added via syringe. The mixture was warmed to 35° C. for 4 hours at which time LCMS indicated full conversion. The reaction was worked up by partitioning between water and ethyl acetate, the aqueous phase was extracted 3 more times with ethyl acetate, the organics were combined, washed with brine, dried with sodium sulfate, filtered and concentrated to yield 5-bromo-1-ethyl-3-(trifluoromethyl)pyridin-2(1H)-one (67%). 1H NMR (400 MHz, ) δ ppm 1.32-1.50 (m, 3H) 4.04 (q, J=7.17 Hz, 2H) 7.63 (br. s., 1H) 7.78 (br. s., 1H). LCMS (m/z) (M+H)=269.1/271.1, Rt=0.72 min